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Compound of Interest

Compound Name: Nystatin

Cat. No.: B10754188 Get Quote

Nystatin A1 is a polyene macrolide antibiotic and the primary active component of the nystatin
complex, produced by several species of Streptomyces bacteria, most notably Streptomyces

noursei.[1][2][3] It is a crucial antifungal agent used in the treatment of topical fungal infections,

particularly those caused by Candida species.[4][5] This guide provides a detailed examination

of the chemical structure of Nystatin A1 for researchers, scientists, and professionals in drug

development.

Molecular Structure and Composition
Nystatin A1 possesses a complex macrocyclic structure characterized by a 38-membered

macrolactone ring.[6][7][8] This ring contains a conjugated system of a tetraene and a diene,

which is a hallmark of polyene antifungals.[3][5] Attached to this macrolide ring is the

deoxysugar D-mycosamine, which is an aminoglycoside.[1] The molecule also features

numerous hydroxyl groups, a carboxylic acid group, and a hemiketal ring.[4][8]

The International Union of Pure and Applied Chemistry (IUPAC) name for Nystatin A1 is

(1S,3R,4R,7R,9R,11R,15S,16R,17R,18S,19E,21E,25E,27E,29E,31E,33R,35S,36R,37S)-33-

[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,4,7,9,11,17,37-

octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-

19,21,25,27,29,31-hexaene-36-carboxylic acid.[4]
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A summary of the key physicochemical properties of Nystatin A1 is presented in the table

below.

Property Value Source(s)

Molecular Formula C47H75NO17 [4][9][10]

Molecular Weight 926.1 g/mol [2][4][9]

Monoisotopic Mass 925.50349992 Da [2][4]

CAS Number 34786-70-4 [10]

Appearance Light yellow powder [11]

Solubility

Soluble in DMF or DMSO;

moderately soluble in

methanol or ethanol; poor

water solubility.

[3]

Stability
Deteriorates on exposure to

heat, light, moisture, or air.
[4]

Stereochemistry
Nystatin A1 has a well-defined stereochemistry with 19 defined stereocenters.[9] The absolute

stereochemistry has been determined through extensive spectroscopic studies and chemical

degradation.[9][12] The geometry of the six carbon-carbon double bonds in the polyene chain

is all-trans (E).[4]

Functional Groups and Structural Features
The chemical structure of Nystatin A1 is rich in functional groups that contribute to its biological

activity and physical properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://precision.fda.gov/ginas/app/ui/substances/7f329634-bd48-416a-8641-36a1819182c7
https://www.echemi.com/products/pd180521104187-nystatin-a1trihydrate.html
https://www.pharmacompass.com/chemistry-chemical-name/nystatin
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://precision.fda.gov/ginas/app/ui/substances/7f329634-bd48-416a-8641-36a1819182c7
https://www.pharmacompass.com/chemistry-chemical-name/nystatin
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://www.echemi.com/products/pd180521104187-nystatin-a1trihydrate.html
https://www.drugfuture.com/chemdata/nystatin.html
https://www.bioaustralis.com/product/nystatin-a1/
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://precision.fda.gov/ginas/app/ui/substances/7f329634-bd48-416a-8641-36a1819182c7
https://precision.fda.gov/ginas/app/ui/substances/7f329634-bd48-416a-8641-36a1819182c7
https://pubs.acs.org/doi/10.1021/jo01039a030
https://pubchem.ncbi.nlm.nih.gov/compound/Nystatin-A1
https://www.benchchem.com/product/b10754188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10754188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nystatin A1

38-Membered Macrolide Ring comprises

D-Mycosamine Sugar Moiety
 glycosidically linked to

Key Functional Groups

Conjugated Polyene System
(Tetraene and Diene)

 contains

Multiple Hydroxyl Groups (-OH)

Carboxylic Acid (-COOH)

Hemiketal Ring

Primary Amine (-NH2) on Mycosamine

Click to download full resolution via product page

Caption: Key structural components of Nystatin A1.

Experimental Protocols for Structural Elucidation
The structure of Nystatin A1 has been elucidated and confirmed through a combination of

spectroscopic techniques.

5.1. Mass Spectrometry

Methodology: High-performance liquid chromatography coupled with tandem mass

spectrometry (HPLC-MS/MS) is a key technique for the analysis of Nystatin A1.[13][14]

Samples are typically separated on a C18 reversed-phase column.[14] Electrospray

ionization (ESI) in positive or negative ion mode is used to generate ions for mass analysis.
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[4][14] High-resolution mass spectrometers like Fourier transform ion cyclotron resonance

(FT-ICR) or Orbitrap are employed for accurate mass measurements.[4][13]

Data: In negative ion mode LC-MS, the precursor ion [M-H]⁻ is observed at an m/z of

924.4962.[4] Fragmentation of the parent compound can lead to minor ion clusters at m/z

846, 864, 881, and 908.[15]

5.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Methodology: 1D (¹H and ¹³C) and 2D NMR (COSY, HSQC, HMBC, ROESY) experiments

are crucial for determining the connectivity and stereochemistry of Nystatin A1.[15][16]

Samples are typically dissolved in deuterated solvents such as pyridine-d₅.[17]

Data: The NMR spectra of Nystatin A1 are complex due to the large number of protons and

carbons.[15] Specific chemical shift assignments have been made through detailed analysis

of various NMR experiments, which have been instrumental in confirming the stereostructure

of the molecule.[12][16]

5.3. X-ray Crystallography

While no successful protocol for crystallizing Nystatin A1 for X-ray diffraction has been

reported, the crystal structure of the related enzyme NysL bound to Nystatin A1 has been

solved at 2.0 Å resolution.[13][18] This has provided valuable insights into the conformation of

Nystatin A1 in a protein-bound state.[18]

Biosynthesis Overview
Nystatin A1 is synthesized by Streptomyces noursei via a modular polyketide synthase (PKS)

pathway.[1][19] The biosynthesis involves a loading module and six synthesis modules (nysA,

nysB, nysC, nysI, nysJ, and nysK) that assemble the 38-membered macrolactone ring.[1][19]

Following the assembly of the polyketide chain, a series of post-PKS modifications occur,

including oxidations catalyzed by cytochrome P450 monooxygenases (NysN and NysL) and

glycosylation with mycosamine by a glycosyltransferase (NysDI).[6][19] The final step is the

C10 hydroxylation of 10-deoxynystatin by NysL to yield Nystatin A1.[6][18][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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